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Compound of Interest

Compound Name: ML327

Cat. No.: B609143 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

ML327 is a small molecule inhibitor of MYC, a key regulator of cellular proliferation and

metabolism, making it a compound of significant interest in cancer research and drug

development.[1][2] Accurate and consistent preparation of stock solutions is critical for

obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a

common solvent for dissolving hydrophobic small molecules like ML327 for in vitro studies due

to its high solvating power.[3][4][5] This document provides a detailed protocol for the

preparation, storage, and handling of ML327 stock solutions in DMSO.

2. Data Presentation

A summary of the essential quantitative data for ML327 is provided in the table below.

Parameter Value Reference

Molecular Weight 366.37 g/mol [6]

Appearance White to beige powder [2]

Solubility in DMSO 2 mg/mL

Recommended Storage of

Stock Solution

2 weeks at 4°C or 6 months at

-80°C
[6]
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3. Experimental Protocol

This protocol outlines the steps to prepare a 10 mM stock solution of ML327 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

cell-based assays.

3.1. Materials

ML327 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block

3.2. Procedure

3.2.1. Calculation of Required Mass and Volume

To prepare a 10 mM stock solution, the required mass of ML327 and volume of DMSO must be

calculated. The molecular weight of ML327 is 366.37 g/mol .

Mass Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 366.37 g/mol

Mass (g) = M (mol/L) x V (L) x MW ( g/mol )
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Mass (mg) = 0.01 mol/L x 0.001 L x 366.37 g/mol x 1000 mg/g = 3.66 mg

Volume Calculation:

To prepare a 10 mM stock solution, you will dissolve 3.66 mg of ML327 in 1 mL of DMSO.

3.2.2. Step-by-Step Protocol

Weighing ML327: Carefully weigh out 3.66 mg of ML327 powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

ML327 powder.

Dissolution:

Cap the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the powder has dissolved and the solution is

clear.

If the compound does not readily dissolve, gentle warming in a water bath (37°C) for 5-10

minutes can be applied.[7] Avoid excessive heating to prevent degradation.

Storage:

For short-term storage, the stock solution can be kept at 4°C for up to 2 weeks.[6]

For long-term storage, aliquot the stock solution into smaller, single-use volumes and store

at -80°C for up to 6 months.[6] This prevents repeated freeze-thaw cycles which can

degrade the compound.

4. Visualization

4.1. Experimental Workflow

The following diagram illustrates the key steps in the preparation of the ML327 stock solution.
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Caption: Workflow for preparing a 10 mM ML327 stock solution in DMSO.

4.2. Signaling Pathway Context

ML327 acts as an inhibitor of the MYC signaling pathway, which is frequently dysregulated in

cancer. Understanding this context is crucial for designing experiments using the prepared

stock solution.
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Caption: Simplified MYC signaling pathway and the inhibitory action of ML327.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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